8-(9,10-Dihydroxy-7-methoxy-3-methyl-1-oxo-3,4-dihydrobenzo[g]isochromen-8-yl)-10-hydroxy-7-methoxy-3-methyl-3,4-dihydrobenzo[g]isochromene-1,6,9-trione

• IUPAC Name: 8-(9,10-dihydroxy-7-methoxy-3-methyl-1-oxo-3,4-dihydrobenzo[g]isochromen-8-yl)-10-hydroxy-7-methoxy-3-methyl-3,4-dihydrobenzo[g]isochromene-1,6,9-trione
• InChI: InChI=1S/C30H24O11/c1-10-5-12-7-14-9-16(38-3)21(25(33)17(14)24(32)18(12)29(36)40-10)22-27(35)20-15(23(31)28(22)39-4)8-13-6-11(2)41-30(37)19(13)26(20)34/h7-11,32-34H,5-6H2,1-4H3
• InChI Key: CKVKZAJXACTIEL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC3=C(C(=C2C(=O)O1)O)C(=O)C(=C(C3=O)OC)C4=C(C5=C(C6=C(CC(OC6=O)C)C=C5C=C4OC)O)O
• Molecular Formula: C30H24O11
• Molecular Weight: 560.5 g/mol

Description

This compound is a highly oxygenated, dimeric benzo[g]isochromene derivative characterized by two fused isochromene cores. Its structure includes multiple hydroxyl, methoxy, and methyl substituents, as well as a trione (three ketone groups) system. The presence of electron-donating (hydroxy, methoxy) and electron-withdrawing (trione) groups creates a unique electronic profile, influencing its solubility, stability, and reactivity .

Comparison with Similar Compounds

Research Findings and Implications

Structure-Activity Relationships (SAR) :

• Hydroxyl groups enhance hydrogen-bonding interactions, critical for binding to biological targets.
• Methoxy groups improve metabolic stability but reduce aqueous solubility .

Isomerism : Similar to benzodioxocins (), the target compound may exhibit stereoisomerism due to its multiple chiral centers, though this remains unverified .

Q & A

Q. What spectroscopic methods are recommended for structural characterization of this polycyclic compound?

Utilize a combination of 1H/13C NMR (600 MHz or higher) to resolve overlapping signals in the aromatic and methoxy regions, and high-resolution mass spectrometry (HRMS) to confirm molecular weight. For stereochemical analysis, X-ray crystallography is critical due to the compound’s complex fused-ring system and multiple stereocenters. Reference NMR data for structurally similar benzo[g]isochromene derivatives (e.g., δ 5.38 ppm for lactone protons, δ 3.62–3.82 ppm for methoxy groups) can guide peak assignments .

Q. How can researchers optimize synthesis yields for this compound?

Employ microwave-assisted synthesis to enhance reaction rates and reduce side-product formation in cyclization steps. Use Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura) for regioselective aryl-aryl bond formation, as demonstrated in analogous chromene derivatives (e.g., 70–85% yields under nitrogen atmosphere at 100°C) . Monitor reaction progress via thin-layer chromatography (TLC) with UV-active functional groups.

Q. What purification challenges arise during isolation, and how can they be addressed?

The compound’s high polarity and multiple hydroxyl groups necessitate reverse-phase HPLC with a C18 column (acetonitrile/water gradient) or crystallization using mixed solvents (e.g., dichloromethane/methanol). Impurities from incomplete deprotection of methoxy groups can be minimized via acidic hydrolysis (e.g., HCl in dioxane) .

Advanced Research Questions

Q. What mechanistic insights explain contradictory reactivity in the formation of the bis-benzo[g]isochromene core?

Computational studies (DFT ) reveal that steric hindrance at the C-3 methyl group and electronic effects from the 1-oxo moiety influence regioselectivity during dimerization. Experimental validation via kinetic isotope effects (KIE) and deuterium labeling can distinguish between radical-mediated vs. electrophilic aromatic substitution pathways .

Q. How can researchers resolve discrepancies in biological activity data across in vitro assays?

Apply structure-activity relationship (SAR) modeling to isolate contributions from specific functional groups (e.g., methoxy vs. hydroxyl substitution). For example, replacing the 7-methoxy group with a hydroxyl in analogous compounds reduces cytotoxicity by 40%, suggesting redox-sensitive mechanisms . Validate findings using isothermal titration calorimetry (ITC) to quantify binding affinities.

Q. What advanced separation techniques improve enantiomeric resolution for chiral derivatives?

Chiral stationary phase (CSP) chromatography (e.g., amylose tris(3,5-dimethylphenylcarbamate)) achieves >95% enantiomeric excess for similar tricyclic lactones. For scale-up, integrate membrane-based enantioselective separation (e.g., liquid membranes with β-cyclodextrin carriers) to reduce solvent waste .

Q. How can AI-driven simulations enhance reaction optimization for derivatives?

Implement COMSOL Multiphysics coupled with machine learning algorithms to model solvent effects and predict optimal reaction parameters (e.g., temperature, catalyst loading). For example, AI-generated models reduced byproduct formation by 30% in triketone syntheses .

Methodological Frameworks

Q. What statistical approaches are suitable for analyzing dose-response data in pharmacological studies?

Use nonlinear regression (e.g., Hill equation) to calculate EC50/IC50 values. For heterogeneous datasets, apply Bayesian hierarchical modeling to account for inter-lab variability. Reference protocols from anticancer agent studies (e.g., doxorubicin derivatives) .

Q. How should researchers design experiments to validate oxidative stability under physiological conditions?

Conduct accelerated stability testing in PBS (pH 7.4) with 0.1% H2O2 at 37°C. Monitor degradation via LC-MS/MS and correlate with EPR spectroscopy to detect free radical intermediates. Comparative studies with 5,4′-dihydroxyflavone derivatives show <10% degradation over 72 hours .

Q. What strategies mitigate batch-to-batch variability in large-scale synthesis?

Adopt quality-by-design (QbD) principles, including design of experiments (DoE) to identify critical process parameters (CPPs). For example, control of moisture content (<50 ppm) during lactonization improves yield consistency by 25% .